molecular formula C11H10BrCl3O2 B8289598 2,2,2-Trichloroethyl 4-bromomethylphenylacetate

2,2,2-Trichloroethyl 4-bromomethylphenylacetate

Cat. No. B8289598
M. Wt: 360.5 g/mol
InChI Key: BZAVPWFBJMKGOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trichloroethyl 4-bromomethylphenylacetate is a useful research compound. Its molecular formula is C11H10BrCl3O2 and its molecular weight is 360.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-Trichloroethyl 4-bromomethylphenylacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-Trichloroethyl 4-bromomethylphenylacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2,2-Trichloroethyl 4-bromomethylphenylacetate

Molecular Formula

C11H10BrCl3O2

Molecular Weight

360.5 g/mol

IUPAC Name

2,2,2-trichloroethyl 2-[4-(bromomethyl)phenyl]acetate

InChI

InChI=1S/C11H10BrCl3O2/c12-6-9-3-1-8(2-4-9)5-10(16)17-7-11(13,14)15/h1-4H,5-7H2

InChI Key

BZAVPWFBJMKGOS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC(=O)OCC(Cl)(Cl)Cl)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromomethylphenylacetic acid (12) (10.3 g, 44.8 mmol) was suspended in dichloromethane (30 ml). Trifluoroacetic anhydride (9.28 ml, 67.2 mmol) was added at 0° C., and the resulting mixture was stirred for 30 min. Then, 2,2,2-trichloroethanol (6.47 ml, 67.2 mmol) was added dropwise, and the resulting mixture was stirred at room temperature overnight. The reaction mixture was washed with water, saturated aqueous sodium hydrogencarbonate solution and saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give a colorless oil. The oil was left standing overnight to give 2,2,2-trichloroethyl 4-bromomethylphenylacetate (13) as white crystals (15.9 g, yield 98%).
Quantity
10.3 g
Type
reactant
Reaction Step One
Quantity
9.28 mL
Type
reactant
Reaction Step Two
Quantity
6.47 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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